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Compound of Interest

Compound Name: 2-(Methylthio)benzofuran

Cat. No.: B15093581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties, a representative synthetic approach, and a summary of the general biological

activities of the benzofuran chemical class, with a specific focus on 2-(Methylthio)benzofuran
(CAS Number: 36724-16-0). Due to the limited availability of specific experimental data for this

particular compound, this guide also includes information on related benzofuran derivatives to

provide a broader context for researchers.

Core Physicochemical Properties
Quantitative experimental data for 2-(Methylthio)benzofuran is not extensively available in the

public domain. The following table summarizes the known and predicted properties. For

comparative purposes, predicted data for the closely related 2-(ethylthio)benzofuran is also

included.
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Property
2-
(Methylthio)benzof
uran

2-
(Ethylthio)benzofur
an (Predicted)

Source

CAS Number 36724-16-0 172366-93-7 -

Molecular Formula C₉H₈OS C₁₀H₁₀OS [1][2]

Molecular Weight 164.23 g/mol 178.25 g/mol [2]

Physical Form Liquid - [2]

Boiling Point Not Available 273.0 ± 13.0 °C [1]

Melting Point Not Available Not Available -

pKa Not Available Not Available -

logP Not Available Not Available -

Solubility Not Available Not Available -

Density Not Available 1.16 ± 0.1 g/cm³ [1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(Methylthio)benzofuran is not

readily found in peer-reviewed literature. However, general methods for the synthesis of 2-

substituted benzofurans are well-established. A common and versatile approach involves the

palladium-catalyzed coupling of an o-halophenol with a terminal alkyne, followed by cyclization.

For the synthesis of a 2-(alkylthio)benzofuran, a plausible route would involve the reaction of a

suitable benzofuran precursor with a methylthio-donating reagent.

A representative synthetic methodology for a related 2-substituted benzofuran is the

intramolecular cyclization of o-alkynylphenols. This method offers a direct route to the

benzofuran core.

Representative Protocol: Synthesis of 2-Substituted Benzofurans via Intramolecular Cyclization

This protocol is a general representation and would require optimization for the specific

synthesis of 2-(Methylthio)benzofuran.
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Materials:

Substituted o-alkynylphenol

Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

A suitable base (e.g., triethylamine)

Anhydrous solvent (e.g., toluene or DMF)

Procedure:

To a solution of the o-alkynylphenol in the chosen anhydrous solvent, add the palladium

catalyst and copper(I) iodide under an inert atmosphere (e.g., nitrogen or argon).

Add the base to the reaction mixture.

Heat the reaction mixture to a temperature appropriate for the specific substrates and

catalyst system, typically ranging from 80 to 120 °C.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford the desired 2-

substituted benzofuran.
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General Biological Activities of Benzofuran
Derivatives
While specific biological data for 2-(Methylthio)benzofuran is scarce, the benzofuran scaffold

is a well-known privileged structure in medicinal chemistry, with derivatives exhibiting a wide

range of pharmacological activities.[3][4][5] This broad bioactivity makes the benzofuran

nucleus a valuable template for drug discovery.

Reported activities for the benzofuran class of compounds include:

Antimicrobial and Antifungal: Many benzofuran derivatives have shown potent activity

against various strains of bacteria and fungi.[4]

Antitumor: The benzofuran skeleton is present in several natural and synthetic compounds

with significant anticancer properties.[3][6]

Antiviral: Certain benzofuran derivatives have been investigated for their potential as antiviral

agents.[5][6]

Anti-inflammatory: The anti-inflammatory properties of some benzofurans have been

reported.

Antioxidant: The ability of benzofuran compounds to scavenge free radicals has been a

subject of study.

It is important to note that the specific biological activity and potency are highly dependent on

the nature and position of the substituents on the benzofuran ring. Therefore, while the general

activities of the benzofuran class are encouraging, dedicated biological screening of 2-
(Methylthio)benzofuran is necessary to determine its specific pharmacological profile.

Visualizations
To further illustrate the concepts discussed, the following diagrams have been generated.
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General Synthetic Workflow for 2-Substituted Benzofurans

Starting Materials Reaction Conditions

Process

Purification and Product

o-Halophenol

Sonogashira Coupling

Terminal Alkyne Palladium Catalyst
(e.g., PdCl₂(PPh₃)₂) Copper(I) Iodide (CuI) Base

(e.g., Triethylamine)
Anhydrous Solvent

(e.g., Toluene)

Intramolecular Cyclization

Intermediate Formation

Aqueous Workup

Column Chromatography

2-Substituted Benzofuran
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General Biological Activities of Benzofuran Derivatives

Pharmacological Activities

Benzofuran Core Structure

Antimicrobial Antifungal Antitumor Antiviral Anti-inflammatory Antioxidant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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